Cas no 2034438-66-7 (2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine)

• Product Name: 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine
• CAS No: 2034438-66-7
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5351770
• Update Time: 2025-10-24

2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-((1-(cyclopropylsulfonyl)piperidin-3-yl)oxy)-6-methoxypyrazine
• 2-(1-cyclopropylsulfonylpiperidin-3-yl)oxy-6-methoxypyrazine
• 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine

• Inchi： 1S/C13H19N3O4S/c1-19-12-7-14-8-13(15-12)20-10-3-2-6-16(9-10)21(17,18)11-4-5-11/h7-8,10-11H,2-6,9H2,1H3
• InChI Key： UKZTULITYTUPNZ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCCC(C1)OC1C=NC=C(N=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 449
• XLogP3: 0.8
• Topological Polar Surface Area: 90

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine

Introduction to 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine (CAS No: 2034438-66-7)

2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine, identified by its CAS number 2034438-66-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural features. The presence of both cyclopropanesulfonyl and piperidin-3-yl moieties in its molecular structure contributes to its unique chemical properties, making it a valuable scaffold for further chemical and pharmacological exploration.

The piperidin-3-yl group is particularly noteworthy as it is commonly found in many bioactive molecules, including drugs that target central nervous system disorders and infectious diseases. Its structural motif allows for interactions with biological targets, often enhancing the compound's affinity and selectivity. In contrast, the cyclopropanesulfonyl moiety introduces rigidity to the molecule, which can influence its binding kinetics and overall pharmacokinetic profile. This combination of features makes 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine a promising candidate for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazine derivatives in developing new therapeutic agents. Pyrazines, with their nitrogen-containing heterocyclic core, exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The methoxy group in the 6-position of this compound further modulates its electronic properties, potentially influencing its reactivity and interactions with biological targets. These structural elements collectively contribute to the compound's multifaceted potential in pharmaceutical applications.

In the context of current research, 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine has been investigated for its potential role in modulating various biological pathways. Studies have shown that derivatives of this compound can interact with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The cyclopropanesulfonyl group, in particular, has been found to enhance binding affinity to certain protein targets, suggesting its utility in designing more potent inhibitors. This observation aligns with broader trends in drug development, where structural modifications are employed to optimize drug-like properties.

The synthesis of 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the introduction of the cyclopropanesulfonyl group onto the piperidine ring and subsequent functionalization at the 6-position with a methoxy group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate these transformations efficiently. The use of such methodologies ensures that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the pharmacological properties of 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine has revealed interesting findings regarding its interaction with biological targets. Preclinical studies have demonstrated that this compound exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic benefits. Additionally, its structural features make it a suitable candidate for further derivatization to enhance specific pharmacological profiles. The integration of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising derivatives.

The future prospects of 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine are promising, with ongoing research focusing on expanding its chemical diversity and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients. The compound's unique structural features offer a rich foundation for innovation, making it a cornerstone in the development of next-generation pharmaceuticals.

In conclusion, 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}-6-methoxypyrazine (CAS No: 2034438-66-7) represents a significant advancement in pharmaceutical chemistry. Its distinctive molecular architecture, combining a piperidin-3-yl moiety with a cyclopropanesulfonyl group, positions it as a versatile scaffold for drug discovery. With ongoing research uncovering its potential biological activities and synthetic feasibility, this compound is poised to play a crucial role in developing innovative therapeutic solutions.